Cas no 13276-42-1 (2-Fluoroinosine)

• Product Name: 2-Fluoroinosine
• CAS No: 13276-42-1
• MF: C₁₀H₁₁FN₄O₅
• MW: 286.216545343399
• CID: 1231714
• PubChem ID: 135511868
• Update Time: 2025-04-20

2-Fluoroinosine Chemical and Physical Properties

Names and Identifiers

• Inosine, 2-fluoro-
• 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-fluoro-3H-purin-6-one
• 2-fluoroinosine
• SCHEMBL6295569
• (2R,3R,4S,5R)-2-(2-Fluoro-6-hydroxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• DTXSID70440479
• 13276-42-1
• 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-fluoro-1H-purin-6-one
• (2R,3R,4S,5R)-2-(2-fluoro-6-hydroxy-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 2-Fluoroinosine

• Inchi： 1S/C10H11FN4O5/c11-10-13-7-4(8(19)14-10)12-2-15(7)9-6(18)5(17)3(1-16)20-9/h2-3,5-6,9,16-18H,1H2,(H,13,14,19)/t3-,5-,6-,9-/m1/s1
• InChI Key： RHLSRGWIGPHHJW-UUOKFMHZSA-N
• SMILES： FC1NC(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)=O

Computed Properties

• Exact Mass: 286.07134763g/mol
• Monoisotopic Mass: 286.07134763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides